(2E)-2-cyano-3-(3-methoxyphenyl)-N-pyridin-2-ylacrylamide

• IUPAC Name: (E)-2-cyano-3-(3-methoxyphenyl)-N-pyridin-2-ylprop-2-enamide
• InChI: InChI=1S/C16H13N3O2/c1-21-14-6-4-5-12(10-14)9-13(11-17)16(20)19-15-7-2-3-8-18-15/h2-10H,1H3,(H,18,19,20)/b13-9+
• InChI Key: IMSXYQBBBSEHGJ-UKTHLTGXSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=C(C#N)C(=O)NC2=CC=CC=N2
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=N2
• Molecular Formula: C16H13N3O2
• Molecular Weight: 279.29 g/mol

Description

“(2E)-2-cyano-3-(3-methoxyphenyl)-N-pyridin-2-ylacrylamide” is a biochemical used for proteomics research. It has a molecular formula of C16H13N3O2 and a molecular weight of 279.29.

Chemical Reactions Analysis

The specific chemical reactions involving “(2E)-2-cyano-3-(3-methoxyphenyl)-N-pyridin-2-ylacrylamide” are not detailed in the search results. It is mentioned that this compound has unique properties that make it an ideal candidate for investigating various scientific research applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(2E)-2-cyano-3-(3-methoxyphenyl)-N-pyridin-2-ylacrylamide” are not detailed in the search results. It is mentioned that this compound has a molecular formula of C16H13N3O2 and a molecular weight of 279.29.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

The compound shows promise in antimicrobial applications. A study by Vyas et al. (2009) explored similar compounds for their antitubercular and antimicrobial activities. They synthesized 2-Amino-3-cyano-6-(3,5-dibromo-4-methoxyphenyl)-4-aryl-pyridines, which are structurally related to the compound , and found them effective against Mycobacterium tuberculosis and other microorganisms (Vyas et al., 2009).

Insecticidal Properties

Research by Bakhite et al. (2014) investigated pyridine derivatives, including structures resembling (2E)-2-cyano-3-(3-methoxyphenyl)-N-pyridin-2-ylacrylamide, for their insecticidal properties. They found that these compounds exhibited significant insecticidal activities, suggesting potential applications in pest control (Bakhite et al., 2014).

Herbicidal Use

Wu et al. (2015) synthesized a series of 2-cyanoacrylates, including compounds with structural similarities to (2E)-2-cyano-3-(3-methoxyphenyl)-N-pyridin-2-ylacrylamide. These compounds exhibited significant herbicidal activities, particularly against dicotyledonous weeds. This suggests potential agricultural applications as herbicides (Wu et al., 2015).

Fluorescence and Optical Properties

Song et al. (2015) studied the optical properties of 3-aryl-2-cyano acrylamide derivatives. Their research revealed different optical behaviors due to distinct stacking modes, indicating potential applications in fluorescence-based technologies (Song et al., 2015).

Corrosion Inhibition

A study by Abu-Rayyan et al. (2022) on synthetic acrylamide derivatives, related to (2E)-2-cyano-3-(3-methoxyphenyl)-N-pyridin-2-ylacrylamide, found these compounds to be effective corrosion inhibitors. This suggests potential applications in protecting metals against corrosion (Abu-Rayyan et al., 2022).

Safety and Hazards

The safety and hazards associated with “(2E)-2-cyano-3-(3-methoxyphenyl)-N-pyridin-2-ylacrylamide” are not detailed in the search results. It is mentioned that this compound is intended for research and development use by, or directly under the supervision of, a technically qualified individual.